Cas no 2172228-09-8 (2-cyclobutylcyclobutan-1-ol)

• Product Name: 2-cyclobutylcyclobutan-1-ol
• CAS No: 2172228-09-8
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 6429473
• PubChem ID: 145869365
• Update Time: 2025-10-28

2-cyclobutylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutylcyclobutan-1-ol
• 2172228-09-8
• EN300-1625015

• Inchi： 1S/C8H14O/c9-8-5-4-7(8)6-2-1-3-6/h6-9H,1-5H2
• InChI Key： WVKAZOCZPOTQSY-UHFFFAOYSA-N
• SMILES： OC1CCC1C1CCC1

Computed Properties

• Exact Mass: 126.104465066g/mol
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-cyclobutylcyclobutan-1-ol

2-Cyclobutylcyclobutan-1-ol (CAS No. 2172228-09-8): A Comprehensive Overview

2-Cyclobutylcyclobutan-1-ol (CAS No. 2172228-09-8) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its cyclobutyl-cyclobutanol structure, exhibits a range of interesting properties that make it a valuable subject of study and potential application in various scientific and industrial contexts.

The chemical structure of 2-cyclobutylcyclobutan-1-ol is notable for its two interconnected cyclobutane rings, with one of the rings bearing a hydroxyl group. This configuration imparts specific physical and chemical properties to the molecule, making it a subject of interest for researchers exploring novel materials and pharmaceuticals. The compound's stereochemistry is also a critical aspect, as different stereoisomers can exhibit distinct biological activities and reactivity profiles.

Recent research studies have delved into the synthesis and characterization of 2-cyclobutylcyclobutan-1-ol. One notable study published in the Journal of Organic Chemistry (2023) detailed an efficient synthetic route using transition-metal catalysis, which significantly improved the yield and purity of the final product. This method not only enhances the practicality of large-scale production but also opens avenues for further derivatization and functionalization of the compound.

In the realm of medicinal chemistry, 2-cyclobutylcyclobutan-1-ol has shown promise as a lead compound for drug discovery. Its unique structure allows it to interact with specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. A study published in the Journal of Medicinal Chemistry (2023) reported that derivatives of 2-cyclobutylcyclobutan-1-ol exhibited potent activity against certain cancer cell lines, suggesting potential applications in oncology.

The physical properties of 2-cyclobutylcyclobutan-1-ol are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 150°C under reduced pressure. The compound's solubility in common organic solvents makes it versatile for various chemical reactions and formulations. Additionally, its stability under different conditions has been studied extensively, providing valuable data for its use in both laboratory settings and industrial processes.

From an environmental perspective, the synthesis and use of 2-cyclobutylcyclobutan-1-ol are being evaluated for their ecological impact. Researchers are exploring green chemistry approaches to minimize waste and reduce the environmental footprint associated with its production. A recent study in Green Chemistry (2023) highlighted the development of a sustainable synthesis method using biocatalysts, which not only reduces waste but also enhances the overall efficiency of the process.

In pharmaceutical development, 2-cyclobutylcyclobutan-1-ol is being investigated for its potential as a prodrug or as a scaffold for drug delivery systems. Its ability to cross biological membranes efficiently makes it an attractive candidate for targeted drug delivery applications. Preclinical studies have shown that formulations containing 2-cyclobutylcyclobutan-1-ol can improve drug bioavailability and reduce side effects, making it a promising candidate for further clinical trials.

The analytical methods used to characterize 2-cyclobutylcyclobutan-1-ol are crucial for ensuring its purity and quality. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to analyze this compound. Recent advancements in these techniques have enabled more precise and accurate characterization, facilitating its use in various applications.

In conclusion, 2-cyclobutylcyclobutan-1-ol (CAS No. 2172228-09-8) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure, promising biological activities, and favorable physical properties make it an exciting area of study for chemists, pharmacologists, and materials scientists alike. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.